- A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions, ACS Omega, 2020, 5(43), 28239-28248
Cas no 89808-77-5 (5-(3-Nitrophenyl)oxazole)
5-(3-Nitrophenyl)oxazole is a heterocyclic compound featuring an oxazole ring substituted with a 3-nitrophenyl group. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its nitro group enhances reactivity, facilitating further functionalization. The compound exhibits stability under standard conditions, ensuring consistent performance in research and industrial applications.
5-(3-Nitrophenyl)oxazole structure
Product Name:5-(3-Nitrophenyl)oxazole
CAS No:89808-77-5
MF:C9H6N2O3
MW:190.15554189682
MDL:MFCD00085147
CID:720055
Update Time:2025-06-18
5-(3-Nitrophenyl)oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Nitrophenyl)oxazole
- 5-(3-Nitrophenyl)-1,3-oxazole
- Oxazole,5-(3-nitrophenyl)-
- Oxazole, 5-(3-nitrophenyl)-
- 5-(3-nitrophenyl)-oxazole
- 3-(Oxazol-5-yl)nitrobenzene
- 5-(3-Nitro-phenyl)-oxazole
- ALXACHUFQSLYBV-UHFFFAOYSA-N
- SBB091070
- KM2867
- TRA0035430
- SY005352
- V8843
- 5-(3-Nitrophenyl)oxazole (ACI)
-
- MDL： MFCD00085147
- Inchi： 1S/C9H6N2O3/c12-11(13)8-3-1-2-7(4-8)9-5-10-6-14-9/h1-6H
- InChI Key： ALXACHUFQSLYBV-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C2=CN=CO2)C=CC=1)=O
Computed Properties
- Exact Mass: 190.03800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 217
- Topological Polar Surface Area: 71.8
Experimental Properties
- Boiling Point: 351.4℃ at 760 mmHg
- Flash Point: 166.3℃
- PSA: 71.85000
- LogP: 2.77300
5-(3-Nitrophenyl)oxazole Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
5-(3-Nitrophenyl)oxazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(3-Nitrophenyl)oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM191515-10g |
5-(3-Nitrophenyl)-1,3-oxazole |
89808-77-5 | 95% | 10g |
$252 | 2021-08-05 | |
| Chemenu | CM191515-25g |
5-(3-Nitrophenyl)-1,3-oxazole |
89808-77-5 | 95% | 25g |
$505 | 2021-08-05 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY005352-1g |
5-(3-Nitrophenyl)oxazole |
89808-77-5 | >95% | 1g |
¥375.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY005352-5g |
5-(3-Nitrophenyl)oxazole |
89808-77-5 | >95% | 5g |
¥1025.00 | 2024-07-09 | |
| TRC | N545323-10mg |
5-(3-Nitrophenyl)oxazole |
89808-77-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N545323-50mg |
5-(3-Nitrophenyl)oxazole |
89808-77-5 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N545323-100mg |
5-(3-Nitrophenyl)oxazole |
89808-77-5 | 100mg |
$ 80.00 | 2022-06-03 | ||
| Chemenu | CM191515-1g |
5-(3-Nitrophenyl)-1,3-oxazole |
89808-77-5 | 95% | 1g |
$85 | 2024-07-21 | |
| Chemenu | CM191515-5g |
5-(3-Nitrophenyl)-1,3-oxazole |
89808-77-5 | 95% | 5g |
$214 | 2024-07-21 | |
| Apollo Scientific | OR1252-5g |
5-(3-Nitrophenyl)oxazole |
89808-77-5 | 5g |
£99.00 | 2024-05-25 |
5-(3-Nitrophenyl)oxazole Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Tripotassium phosphate Solvents: Isopropanol ; 5 - 8 min, 65 °C
Reference
5-(3-Nitrophenyl)oxazole Raw materials
5-(3-Nitrophenyl)oxazole Preparation Products
5-(3-Nitrophenyl)oxazole Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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